Cas no 30290-53-0 (POPS liquid)

• Product Name: POPS liquid
• CAS No: 30290-53-0
• MF: C₆H₉NaO₄S
• MW: 200.18803191185
• CID: 53589
• PubChem ID: 2824967
• Update Time: 2025-07-09

POPS liquid Chemical and Physical Properties

Names and Identifiers

• POPS liquid
• POPS
• Propargyl (3-sulfopropyl) ether, sodium salt
• 3-(2-Propynyloxy)-1-propanesulfonic acid, sodium salt
• Propargyl-3-sulfopropyl ether, sodium salt
• POPS(Propargyl-3-sulfopropyl ether, sodium salt)
• sodium,3-(1-sulfohex-5-yn-3-yloxy)hex-5-yne-1-sulfonate
• I14-4715
• P212
• Propargyl-3-sulfopropyl ether sodium salt
• sodium 3-(1-sulfohex-5-yn-3-yloxy)-5-hexyne-1-sulfonate
• sodium 3-(prop-2-ynyloxy)propane-1-sulfonate
• sodium 3-(propargyloxy)propyl sulfonate
• 1-Propanesulfonicacid, 3-(2-propynyloxy)-, sodium salt (8CI,9CI)
• Sodium 2-hydroxy-3-(2-propynyloxy)-1-propanesulfonate
• Sodium 3-propargyloxypropylsulfonate
• ZUCPIMRYPXHJIP-UHFFFAOYSA-M
• sodium;3-prop-2-ynoxypropane-1-sulfonate
• Sodium 3-(prop-2-yn-1-yloxy)propane-1-sulfonate
• AKOS024366319
• 30290-53-0
• SCHEMBL15252849
• A820295

• Inchi： 1S/C6H10O4S.Na/c1-2-4-10-5-3-6-11(7,8)9;/h1H,3-6H2,(H,7,8,9);/q;+1/p-1
• InChI Key： ZUCPIMRYPXHJIP-UHFFFAOYSA-M
• SMILES： S(CCCOCC#C)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 195.98100
• Monoisotopic Mass: 200.01192422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.81000
• LogP: 0.22310

Additional information on POPS liquid

POPS Liquid: A Comprehensive Overview of CAS No 30290-53-0

POPS Liquid, identified by the CAS registry number 30290-53-0, is a highly versatile compound that has garnered significant attention in various industrial and scientific applications. This compound, primarily known for its unique chemical properties, has been extensively studied in recent years to unlock its full potential across multiple domains. In this article, we delve into the intricate details of POPS Liquid, its chemical composition, applications, and the latest advancements in its research and development.

The chemical structure of POPS Liquid (CAS No 30290-53-0) is characterized by a specific arrangement of atoms that contribute to its exceptional thermal stability and chemical resistance. These properties make it an ideal candidate for use in extreme environmental conditions, where traditional materials may fail. Recent studies have highlighted the ability of POPS Liquid to maintain its integrity under high temperatures and corrosive environments, further solidifying its position as a reliable material in demanding industries.

One of the most notable applications of POPS Liquid is in the field of electronics. Its dielectric properties have made it a preferred choice for use in advanced electronic components, where insulation and heat resistance are critical. Researchers have also explored the potential of POPS Liquid in energy storage systems, such as batteries and capacitors, due to its ability to enhance performance while reducing energy loss.

In addition to its electronic applications, POPS Liquid has found significant use in the automotive industry. Its resistance to wear and tear, coupled with excellent lubricating properties, has made it a valuable additive in engine oils and greases. Recent advancements in nanotechnology have further expanded its utility by incorporating POPS Liquid into self-healing materials, which can repair minor damages without external intervention.

The synthesis of POPS Liquid involves a complex multi-step process that requires precise control over reaction conditions. Scientists have been working on optimizing this process to enhance yield and reduce production costs. Recent breakthroughs have introduced novel catalysts that significantly accelerate the reaction rate while maintaining product quality, paving the way for large-scale industrial production.

Environmental considerations are another critical aspect of POPS Liquid research. Despite its numerous advantages, concerns about its biodegradability and long-term environmental impact have prompted researchers to investigate eco-friendly alternatives or methods to mitigate these effects. Studies have shown that under certain conditions, POPS Liquid can be biodegraded by specific microbial strains, offering a promising avenue for sustainable use.

Looking ahead, the future of POPS Liquid (CAS No 30290-53-0) seems bright as ongoing research continues to uncover new applications and improve existing ones. Its adaptability across diverse industries positions it as a key material in the development of next-generation technologies. As industries strive for innovation and sustainability, compounds like POPS Liquid will play a pivotal role in shaping the future of material science.